Cas no 67-36-7 (4-Phenoxybenzaldehyde)

• Product Name: 4-Phenoxybenzaldehyde
• CAS No: 67-36-7
• MF: C₁₃H₁₀O₂
• MW: 198.217303752899
• MDL: MFCD00003383
• CID: 33857
• PubChem ID: 66139
• Update Time: 2025-04-18

4-Phenoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Phenoxybenzaldehyde
• 4-Formyldiphenyl ether
• 4-OPhC6H4CHO
• 4-Phenoxy-benzaldehyde
• 4-phenyloxybenzaldehyde
• 4-PhOC6H4-CHO
• Benzaldehyde,4-phenoxy
• Benzaldehyde,p-phenoxy
• EINECS 200-650-7
• para-phenoxy benzaldehyde
• p-phenoxybenzaldehyde
• Benzaldehyde,p-phenoxy- (6CI,7CI,8CI)
• Benzaldehyde, 4-phenoxy-
• Benzaldehyde, p-phenoxy-
• 4-(phenyloxy)benzaldehyde
• QWLHJVDRPZNVBS-UHFFFAOYSA-N
• 58H5VR8362
• Diphenyl Ether 4-Carboxaldehyde
• zlchem 548
• 4-Formyldiphenylether
• 4-phenoxy benzaldehyde
• PubChem13138
• FT-0619367
• P1333
• Z104479070
• DTXSID7021730
• AI3-62192
• 4-08-00-00257 (Beilstein Handbook Reference)
• Q27261597
• STR03366
• 4-Phenoxybenzaldehyde, 98%
• AR1919
• AC-17852
• EN300-20594
• 67-36-7
• AMY8793
• A835723
• 4-PHENOXYBENZENECARBOXALDEHYDE
• LS-25139
• PS-8240
• SCHEMBL97639
• BRN 1947841
• MFCD00003383
• CS-W001949
• W-104718
• AKOS000260361
• 4-phenoxybenzaldehyd
• CHEMBL1933309
• UNII-58H5VR8362
• SY003245
• NS00022649
• DTXCID401730
• 4-Phenoxy-benzaldehyde; p-Phenoxy-benzaldehyde; 4-Formyldiphenyl Ether; 4-Phenoxybenzenecarboxaldehyde; p-Phenoxybenzaldehyde
• 4-Formyldiphenyl ether;Diphenyl ether 4-carboxaldehyde
• FP52864

• MDL： MFCD00003383
• Inchi： 1S/C13H10O2/c14-10-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12/h1-10H
• InChI Key： QWLHJVDRPZNVBS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(C=O)=CC=1
• BRN： 1947841

Computed Properties

• Exact Mass: 198.06800
• Monoisotopic Mass: 198.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.132 g/mL at 25 °C(lit.)
• Melting Point: 24-25 °C (lit.)
• Boiling Point: 185 °C/14 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.611(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 26.30000
• LogP: 3.29140
• Solubility: Uncertain
• Sensitiveness: Air Sensitive

4-Phenoxybenzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S23: do not breathe steam. S24/25: prevent skin and eye contact.
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：10
• RTECS：CU7560000
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone